Cas no 2137749-78-9 (1,4-Benzoxazepine, 8-(1,1-dimethylethyl)-2,3,4,5-tetrahydro-)

• Product Name: 1,4-Benzoxazepine, 8-(1,1-dimethylethyl)-2,3,4,5-tetrahydro-
• CAS No: 2137749-78-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5297591
• Update Time: 2025-06-03

1,4-Benzoxazepine, 8-(1,1-dimethylethyl)-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepine, 8-(1,1-dimethylethyl)-2,3,4,5-tetrahydro-

• Inchi： 1S/C13H19NO/c1-13(2,3)11-5-4-10-9-14-6-7-15-12(10)8-11/h4-5,8,14H,6-7,9H2,1-3H3
• InChI Key： JKOIJDLMDIOETA-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(C)(C)C)=CC=C2CNCC1

Additional information on 1,4-Benzoxazepine, 8-(1,1-dimethylethyl)-2,3,4,5-tetrahydro-

Research Brief on 1,4-Benzoxazepine, 8-(1,1-dimethylethyl)-2,3,4,5-tetrahydro- (CAS: 2137749-78-9)

The compound 1,4-Benzoxazepine, 8-(1,1-dimethylethyl)-2,3,4,5-tetrahydro- (CAS: 2137749-78-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 1,4-Benzoxazepine derivatives as modulators of key biological pathways, particularly in the context of neurological disorders and cancer. The tert-butyl substitution at the 8-position of the benzoxazepine scaffold has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further development. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to optimize the production of this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that 1,4-Benzoxazepine, 8-(1,1-dimethylethyl)-2,3,4,5-tetrahydro- exhibits potent inhibitory effects on specific protein kinases involved in cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound effectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study also noted a favorable pharmacokinetic profile, with good oral absorption and minimal off-target effects.

Further investigations into the mechanism of action have revealed that the compound's benzoxazepine core interacts with the ATP-binding site of target kinases, thereby disrupting their activity. Molecular docking simulations and X-ray crystallography studies have provided detailed insights into these interactions, facilitating the design of more potent analogs. Additionally, preclinical trials have shown promising results in animal models of glioblastoma and breast cancer, with significant tumor growth inhibition observed at non-toxic doses.

Despite these encouraging findings, challenges remain in the clinical translation of 1,4-Benzoxazepine, 8-(1,1-dimethylethyl)-2,3,4,5-tetrahydro-. Issues such as metabolic stability and potential drug-drug interactions need to be addressed through further optimization and comprehensive toxicology studies. Nevertheless, the compound's unique structural features and biological activity make it a valuable lead molecule for the development of novel therapeutics.

In conclusion, 1,4-Benzoxazepine, 8-(1,1-dimethylethyl)-2,3,4,5-tetrahydro- (CAS: 2137749-78-9) represents a promising avenue for research in chemical biology and drug discovery. Its ability to modulate critical signaling pathways, combined with its favorable pharmacokinetic properties, underscores its potential as a therapeutic agent. Future studies should focus on refining its pharmacological profile and advancing it through clinical trials to evaluate its efficacy and safety in humans.